Cas no 61146-95-0 (Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester)

Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester structure
61146-95-0 structure
Product Name:Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
CAS No:61146-95-0
MF:C5H10O3S
MW:150.196100711823
CID:490740
PubChem ID:13392176
Update Time:2025-04-19

Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
    • methyl 2-(2-hydroxyethylsulfanyl)acetate
    • methyl 2-[(2-hydroxyethyl)sulfanyl]acetate
    • EN300-6487353
    • 61146-95-0
    • CS-0256430
    • DTXSID80539161
    • Methyl [(2-hydroxyethyl)sulfanyl]acetate
    • Methyl 2-((2-hydroxyethyl)thio)acetate
    • SCHEMBL5017557
    • AKOS008979275
    • starbld0040868
    • Inchi: 1S/C5H10O3S/c1-8-5(7)4-9-3-2-6/h6H,2-4H2,1H3
    • InChI Key: WAQUCCRUGCZVGU-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)CCO

Computed Properties

  • Exact Mass: 150.0351
  • Monoisotopic Mass: 150.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 84.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 46.53

Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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